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Compound of Interest

Compound Name: 2,4-Dibromo-3-chloropyridine

Cat. No.: B189631 Get Quote

Essential Safety and Handling Guide for 2,4-
Dibromo-3-chloropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 2,4-Dibromo-3-chloropyridine. Adherence to these procedures is essential to

ensure personal safety and minimize environmental impact.

Hazard Identification and Classification
2,4-Dibromo-3-chloropyridine is a hazardous chemical that requires careful handling. It is

classified as causing skin and eye irritation, being harmful if swallowed, inhaled, or in contact

with skin, and may cause respiratory irritation[1].
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
❗ Warning

H315: Causes skin

irritation[1]

Eye Irritation

(Category 2A)
❗ Warning

H319: Causes serious

eye irritation[1]

Specific target organ

toxicity - single

exposure (Category

3), Respiratory system

❗ Warning
H335: May cause

respiratory irritation[1]

Acute Toxicity, Oral ❗ Warning
H302: Harmful if

swallowed[1]

Acute Toxicity, Dermal ❗ Warning
H312: Harmful in

contact with skin[1]

Acute Toxicity,

Inhalation
❗ Warning

H332: Harmful if

inhaled[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://aksci.com/sds/9140BA_SDS.pdf
https://aksci.com/sds/9140BA_SDS.pdf
https://aksci.com/sds/9140BA_SDS.pdf
https://aksci.com/sds/9140BA_SDS.pdf
https://aksci.com/sds/9140BA_SDS.pdf
https://aksci.com/sds/9140BA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][2]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin and Body Protection

- Gloves: Chemical-resistant

gloves (e.g., Butyl rubber,

Viton®). Inspect before use. -

Lab Coat: A fully-buttoned,

chemical-resistant lab coat.[2]

- Clothing: Appropriate

protective clothing to prevent

skin exposure.

Prevents skin contact, which

causes irritation. Contaminated

work clothing should not be

allowed out of the workplace

and must be washed before

reuse.[1][2]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

inadequate, use a

NIOSH/MSHA-approved

respirator.[2][3]

Minimizes inhalation of dust or

vapors, which can cause

respiratory tract irritation.

Footwear Closed-toe shoes.

Required at all times in the

laboratory to protect against

spills and falling objects.[3]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of the

compound and ensuring a safe laboratory environment.
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Aspect Procedure

Engineering Controls

Conduct all handling of 2,4-Dibromo-3-

chloropyridine within a certified chemical fume

hood to control airborne levels.[2] Ensure that

an eyewash station and a safety shower are

readily accessible.[2][4]

Safe Handling

Avoid all personal contact, including inhalation

and contact with skin and eyes.[1][2] Do not eat,

drink, or smoke in the handling area.[1] Wash

hands thoroughly after handling.[1]

Storage

Store in a tightly-closed container in a cool, dry,

and well-ventilated area.[1] Keep away from

incompatible substances such as strong

oxidizing agents, strong acids, and bases.[2][5]

Store in a locked-up area to restrict access to

authorized personnel only.[1][2]

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[1]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation occurs: Get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[1]

Inhalation

IF INHALED: Remove to fresh air and keep at

rest in a position comfortable for breathing. Call

a poison center or doctor if you feel unwell.[1]

Ingestion
IF SWALLOWED: Call a poison center or doctor

if you feel unwell.[1]

Disposal Plan
Proper disposal of 2,4-Dibromo-3-chloropyridine and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Chemical Waste

Dispose of contents/container to an approved

waste disposal plant.[1] Consult local, regional,

and national hazardous waste regulations to

ensure complete and accurate classification.

Contaminated PPE
Dispose of contaminated gloves and other

disposable PPE as hazardous waste.

Empty Containers
Do not reuse empty containers. Handle

uncleaned containers like the product itself.
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Procedural Workflow for Handling 2,4-Dibromo-3-
chloropyridine
The following diagram outlines the step-by-step process for safely handling 2,4-Dibromo-3-
chloropyridine from preparation to disposal.
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Preparation

Handling

Post-Handling

Disposal

Verify Fume Hood Functionality

Ensure Eyewash & Safety Shower are Accessible

Don all Required PPE

Weigh Compound in Fume Hood

Transfer Compound Using Appropriate Tools

Keep Container Tightly Closed When Not in Use

Clean Work Area Thoroughly

Wash Hands and Exposed Skin

Dispose of Chemical Waste in Approved Container

Dispose of Contaminated PPE as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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